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Abstract
This technical guide provides a comprehensive overview of the essential physical properties of

2-Fluoro-4-isopropoxyaniline hydrochloride (CAS No. 2235651-78-9). Intended for

researchers, medicinal chemists, and professionals in drug development, this document details

the experimental methodologies for determining these properties, emphasizing the scientific

rationale behind each protocol. The guide includes tabulated data, step-by-step procedures,

and visual workflows to ensure both clarity and practical applicability in a laboratory setting. All

data and protocols are supported by authoritative references to ensure scientific integrity.

Introduction and Molecular Profile
2-Fluoro-4-isopropoxyaniline hydrochloride is a substituted aniline derivative. Such

compounds are pivotal building blocks in medicinal chemistry and materials science, often

serving as precursors for the synthesis of complex molecular scaffolds. The presence of a

fluorine atom and an isopropoxy group on the aniline ring significantly influences its electronic

properties, lipophilicity, and metabolic stability, making it an attractive starting material for drug
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discovery programs. This guide focuses exclusively on the physical characterization of its

hydrochloride salt form, which is often preferred for its improved stability and handling

properties compared to the free base.

Molecular Structure:

Caption: Chemical structure of 2-Fluoro-4-isopropoxyaniline hydrochloride.

Summary of Physical Properties
The following table provides a consolidated overview of the key physical and chemical

properties of 2-Fluoro-4-isopropoxyaniline hydrochloride.

Property Value Source

IUPAC Name
2-Fluoro-4-isopropoxyaniline

hydrochloride
N/A

CAS Number 2235651-78-9

Molecular Formula C₉H₁₃ClFNO⁺

Molecular Weight 169.21 g/mol (Free Base)

Appearance
Off-white to light yellow

crystalline solid

Purity >97% (Typical)

Experimental Protocols for Physical
Characterization
A systematic approach is crucial for the accurate characterization of any chemical compound.

The following workflow outlines the logical sequence of experiments for determining the

physical properties of a new batch of 2-Fluoro-4-isopropoxyaniline hydrochloride.
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Sample Receipt & Visual Inspection

Melting Point Determination
(Purity Indicator)

Solubility Screening
(Aqueous & Organic)

Spectroscopic Analysis

Structural Confirmation
(NMR, MS)

Functional Group ID
(IR)

Final Data Compilation
& Certificate of Analysis

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR) Infrared (IR) Spectroscopy

Provides Molecular Weight
(m/z of [M+H]+)

¹H NMR
(Proton Environment & Count)

¹³C NMR
(Carbon Skeleton)

¹⁹F NMR
(Fluorine Presence)

Identifies Functional Groups
(N-H, C-O, C-F bonds)
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To cite this document: BenchChem. [2-Fluoro-4-isopropoxyaniline hydrochloride physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1437269#2-fluoro-4-isopropoxyaniline-hydrochloride-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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